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Compound of Interest

Compound Name: Moxestrol

Cat. No.: B1677421 Get Quote

Application Note and Protocol
This document provides a detailed standard operating procedure (SOP) for the preparation of a

stock solution of Moxestrol. This guide is intended for researchers, scientists, and

professionals in the field of drug development who require a standardized method for handling

and preparing this potent synthetic estrogen. Adherence to this protocol will help ensure the

accuracy, reproducibility, and safety of experiments involving Moxestrol.

Moxestrol (also known as R-2858) is a powerful estrogen receptor agonist.[1] Due to its high

potency, careful handling and precise preparation of solutions are paramount for obtaining

reliable experimental results and ensuring laboratory safety.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Moxestrol.
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Property Value Reference

Molecular Formula C₂₁H₂₆O₃ [2][3][4][5]

Molecular Weight 326.43 g/mol [2][3][4][5]

Appearance Crystals [2]

Melting Point 280°C [2]

UV Maximum (in Ethanol) 280 nm [2]

Experimental Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Moxestrol in Dimethyl

Sulfoxide (DMSO). DMSO is a common solvent for preparing stock solutions of organic

molecules for in vitro studies.

Materials:

Moxestrol powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

Procedure:

Pre-weighing Preparations:

Ensure all work is performed in a chemical fume hood to minimize inhalation exposure.
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Don appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves.

[6][7][8]

Allow the Moxestrol powder to equilibrate to room temperature before opening the

container to prevent condensation of moisture.

Weighing Moxestrol:

Carefully weigh out the desired amount of Moxestrol powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.264 mg of

Moxestrol.

Calculation:

Desired Molarity (M) = 10 mM = 0.01 mol/L

Molecular Weight (MW) = 326.43 g/mol

Desired Volume (V) = 1 mL = 0.001 L

Mass (g) = M x MW x V = 0.01 mol/L x 326.43 g/mol x 0.001 L = 0.003264 g = 3.264 mg

Dissolving Moxestrol:

Transfer the weighed Moxestrol powder to a sterile microcentrifuge tube or cryovial.

Add the calculated volume of anhydrous DMSO to the tube. For the example above, add 1

mL of DMSO.

Cap the tube securely.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate the dissolution of the Moxestrol powder.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. If necessary, gently warm the solution or sonicate for a short period.

Aliquoting and Storage:
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Once the Moxestrol is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes to avoid repeated freeze-thaw cycles.[9] This helps to

maintain the stability and integrity of the compound.

Store the aliquots in clearly labeled cryovials at -20°C or -80°C for long-term storage.[9]

For short-term storage (up to one month), -20°C is generally sufficient; for longer periods,

-80°C is recommended.[9]

Safety Precautions:

Moxestrol is a potent compound and should be handled with extreme care.[8][10]

Always work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of the powder.[6][7]

Avoid direct contact with skin and eyes by wearing appropriate PPE.[6][7][8][11] In case of

contact, wash the affected area immediately with plenty of water.[6][11]

Dispose of all waste materials, including empty containers, pipette tips, and gloves, in

accordance with institutional and local regulations for hazardous chemical waste.

Visualizations
Diagram of Moxestrol Stock Solution Preparation Workflow
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Caption: Workflow for the preparation of Moxestrol stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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